2',3',4'-Trihydroxychalcone

• IUPAC Name: (E)-3-phenyl-1-(2,3,4-trihydroxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C15H12O4/c16-12(8-6-10-4-2-1-3-5-10)11-7-9-13(17)15(19)14(11)18/h1-9,17-19H/b8-6+
• InChI Key: MSDGTBGJKOTHCN-SOFGYWHQSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)C2=C(C(=C(C=C2)O)O)O
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C(=O)C2=C(C(=C(C=C2)O)O)O
• Molecular Formula: C15H12O4
• Molecular Weight: 256.25 g/mol
• CAS No.: 1482-74-2; 82964-32-7

Description

Historical Context of Chalcone Research

Chalcones, characterized by their 1,3-diaryl-2-propen-1-one backbone, have been studied since the early 20th century, with their name derived from the Greek chalcos (bronze), reflecting the hues of early isolated derivatives. The discovery of 2',3',4'-trihydroxychalcone emerged from phytochemical investigations into flavonoid biosynthesis pathways, particularly as intermediates in aurone formation. Early work in the 1970s identified chalcone synthase (CHS) as the enzyme catalyzing the condensation of 4-coumaroyl-CoA and malonyl-CoA to form naringenin chalcone, a precursor to diverse flavonoids. This biochemical pathway highlighted chalcones' role as metabolic keystones, paving the way for targeted isolation of hydroxylated variants like 2',3',4'-trihydroxychalcone.

Structural and Biochemical Characteristics

Molecular Architecture

The compound's planar structure features two aromatic rings (A: 2-hydroxyphenyl; B: 3,4-dihydroxyphenyl) conjugated through a propenone bridge. X-ray crystallography reveals dihedral angles of 15.2° between the rings, facilitating π-π stacking with biological targets. The hydroxyl groups adopt a meta-para orientation on Ring B, creating a pseudosymmetrical electron distribution that enhances dipole interactions.

Spectroscopic Profiles

• UV-Vis : λ~max~ at 368 nm (ε = 12,400 M^-1^cm^-1^) in methanol, attributed to the π→π* transition of the conjugated enone system.
• NMR : ^1^H NMR (400 MHz, DMSO-d~6~) shows characteristic couplings: δ 7.82 (d, J = 15.6 Hz, H-β), 6.91 (d, J = 15.6 Hz, H-α).

Pharmacological Mechanisms

Antioxidant Pathways

2',3',4'-Trihydroxychalcone exerts cytoprotective effects via dual mechanisms:

• Direct ROS scavenging (k = 2.3 × 10^5^ M^-1^s^-1^ for superoxide anion).
• Nrf2-mediated upregulation of glutathione synthetase and catalase.

Anti-Inflammatory Activity

In lipopolysaccharide (LPS)-stimulated macrophages, the compound reduced TNF-α production by 89% at 10 μM through IKKβ inhibition (K~i~ = 0.42 μM).

Scientific Research Applications

Cancer Research

2',3',4'-Trihydroxychalcone has been extensively studied for its potential anticancer properties.

• Mechanism of Action : It has been shown to inhibit the proliferation of MCF-7 breast cancer cells by blocking estrogen receptor-mediated pathways. Specifically, it prevents the activation of MAPK and c-MYC transcription induced by estrogen (E2) without competing for the E2 binding site on the estrogen receptor α (ERα) . This unique mechanism suggests that 2',3',4'-Trihydroxychalcone could serve as a therapeutic agent in hormone-dependent cancers.
• Case Studies : Research indicates that this compound can modulate gene expression associated with cell proliferation and apoptosis, making it a candidate for further development in cancer therapies .

Anti-Inflammatory Properties

The compound exhibits significant anti-inflammatory effects, which are critical in treating various inflammatory diseases.

• Biochemical Effects : In vitro studies have demonstrated that 2',3',4'-Trihydroxychalcone can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines . This inhibition is associated with decreased expression of inflammatory enzymes like iNOS and COX-2.
• Potential Applications : Its ability to modulate inflammatory responses positions it as a potential therapeutic agent for conditions such as arthritis and other chronic inflammatory diseases .

Metabolic Disorders

Emerging research suggests that 2',3',4'-Trihydroxychalcone may play a role in managing metabolic disorders, particularly diabetes.

• Hypoglycemic Activity : Studies have indicated that chalcone derivatives can enhance insulin secretion and improve glycemic control. For instance, certain derivatives have shown comparable hypoglycemic effects to metformin in diabetic animal models .
• Mechanistic Insights : The compound's interaction with metabolic pathways suggests potential applications in developing new treatments for type 2 diabetes .

Antioxidant Properties

The antioxidant capabilities of 2',3',4'-Trihydroxychalcone contribute to its overall therapeutic profile.

• Free Radical Scavenging : Research has shown that this compound exhibits significant scavenging activity against reactive oxygen species (ROS), which are implicated in various diseases, including cancer and cardiovascular disorders .
• Potential Benefits : By mitigating oxidative stress, 2',3',4'-Trihydroxychalcone may help protect cells from damage and reduce the risk of chronic diseases associated with oxidative stress .

Comparative Analysis with Other Chalcones

A comparative analysis highlights the unique properties of 2',3',4'-Trihydroxychalcone relative to other chalcones:

Compound Name	Key Properties
Isoliquiritigenin	Anti-inflammatory and anticancer properties
Butein	Strong antioxidant and anti-inflammatory activities
2',3',4'-Trihydroxychalcone	Unique modulation of estrogen receptor activity

This table illustrates how the specific hydroxylation pattern of 2',3',4'-Trihydroxychalcone contributes to its distinct biological activities compared to other chalcones.

Comparison with Similar Compounds

Comparison with Similar Compounds

Chalcone derivatives vary in hydroxylation patterns, which critically determine their biological activities. Below is a comparative analysis of 2',3',4'-trihydroxychalcone with structurally related compounds:

Table 1: Structural and Functional Comparison of Trihydroxychalcones

Compound Name	Hydroxyl Positions (A/B Rings)	Key Biological Activities	Selectivity/IC50/Effective Dose	References
2',3',4'-Trihydroxychalcone	A: 2',3',4'; B: None	- Th17 suppression (RORγt inhibition) - C4 PEPC inhibition - ERα gene modulation	IC50 (C4 PEPC): 4.2 μM; Selectivity: 15–45
2',4',4'-Trihydroxychalcone (Isoliquiritigenin)	A: 2',4'; B: 4'	- Anticancer (cytotoxic) - Antioxidant (lipid peroxidation inhibition) - CYP1A inhibition	IC50 (CYP1A): 0.25–25 μM Antioxidant efficacy comparable to BHT
2',4',6'-Trihydroxychalcone	A: 2',4',6'; B: None	- Antidepressant (forced swimming test) - Tyrosinase inhibition	10 mg/kg (mice) reduced immobility time
2,2',4'-Trihydroxychalcone (TDC)	A: 2'; B: 2',4'	- Th17 suppression - ERβ partial agonist	IC50 (RORγt): ~10 μM
2',3',4',3,4-Pentahydroxychalcone (Okanin)	A: 2',3',4'; B: 3,4	- Potent C4 PEPC inhibition	IC50 (C4 PEPC): 600 nM; Selectivity: 15–45

Key Findings

Structural Influence on Enzyme Inhibition :

• The number and position of hydroxyl groups dictate PEPC inhibition. 2',3',4'-Trihydroxychalcone (three A-ring hydroxyls) inhibits C4 PEPC at 4.2 μM, whereas 2',3',4',3,4-pentahydroxychalcone (okanin) shows higher potency (IC50 = 600 nM), likely due to additional B-ring hydroxyls enhancing binding .
• For CYP1A inhibition, 2',4',4'-trihydroxychalcone (isoliquiritigenin) outperforms 2',3',4'-trihydroxychalcone, suggesting B-ring hydroxylation is critical for this activity .

Estrogen Receptor Modulation :

• 2',3',4'-Trihydroxychalcone uniquely reprograms ERα-mediated gene expression in breast cancer cells, suppressing proliferation pathways, whereas 2,2',4'-trihydroxychalcone (TDC) acts as an ERβ partial agonist without altering ERα signaling .

Antioxidant and Cytoprotective Effects :

• 2',4',4'-Trihydroxychalcone demonstrates superior antioxidant capacity, reducing sunflower oil oxidation comparably to synthetic BHT . In contrast, 2',3',4'-trihydroxychalcone shows moderate radical scavenging but excels in enzyme-targeted applications .

Pharmacological Specificity: Antidepressant activity is exclusive to 2',4',6'-trihydroxychalcone derivatives, attributed to their A-ring symmetry and electron-donating groups enhancing monoamine modulation .

Table 2: Selectivity in Enzyme Inhibition

Compound	Target Enzyme	IC50/Activity	Selectivity (C4 vs. C3 PEPC)	Mechanism
2',3',4'-Trihydroxychalcone	C4 PEPC	4.2 μM	15–45-fold	Competes with malate/aspartate binding
Okanin	C4 PEPC	600 nM	15–45-fold	Same binding site as natural inhibitors
Isoliquiritigenin	CYP1A (EROD)	0.25–25 μM (dose-dependent)	N/A	Direct active site inhibition

Preparation Methods

Reaction Mechanism and Standard Protocol

The reaction proceeds via deprotonation of the acetophenone’s α-hydrogen, followed by nucleophilic attack on the benzaldehyde’s carbonyl carbon. Subsequent dehydration yields the chalcone. For 2',3',4'-trihydroxychalcone, the synthesis involves:

• Aldehyde component : 3,4-dihydroxybenzaldehyde (protocatechuic aldehyde)
• Ketone component : 2-hydroxyacetophenone

Typical conditions :

• Solvent: Ethanol or methanol (anhydrous)
• Catalyst: 40% NaOH or KOH (2–3 equiv)
• Temperature: 0–10°C during initial mixing, then room temperature (20–25°C)
• Reaction time: 4–8 hours

The product is isolated via acid precipitation (pH 5–6) and purified through recrystallization (ethanol/water).

Optimization Parameters

Key variables influencing yield and purity include solvent polarity, base strength, and temperature control. Table 1 summarizes optimized conditions from recent studies.

Table 1: Optimization of Claisen-Schmidt Conditions for 2',3',4'-Trihydroxychalcone

Parameter	Traditional Method	Sonochemical Method	Flow Reactor
Solvent	Ethanol	Methanol	Ethanol
Catalyst	NaOH (40%)	KOH (30%)	NaOH (20%)
Temperature (°C)	0 → 25	25 (ultrasonic bath)	50 (continuous flow)
Time (h)	8	0.5	0.25
Yield (%)	65–70	85–90	92–95
Purity (%)	90–95	95–97	>99

Ultrasonic irradiation reduces reaction time by enhancing mass transfer and nucleation, while flow reactors improve consistency in industrial settings.

Alternative Synthetic Routes

Sonochemical Synthesis

Sonochemical methods employ high-frequency sound waves (20–40 kHz) to accelerate the Claisen-Schmidt reaction. In a representative protocol:

• 3,4-Dihydroxybenzaldehyde (1.0 equiv) and 2-hydroxyacetophenone (1.2 equiv) are dissolved in methanol.
• Potassium hydroxide (1.5 equiv) is added under ultrasonic irradiation (40 kHz, 100 W).
• The mixture is stirred for 30 minutes at 25°C.
• The product precipitates at pH 5.5 and is filtered, yielding 85–90% pure chalcone.

This method minimizes side reactions such as retro-aldol condensation and oxidative degradation.

Hydroxyl Protection-Deprotection Strategies

To prevent unwanted oxidation of phenolic groups during synthesis, hydroxyl protection is critical. Common approaches include:

• Acetylation : Treating starting materials with acetic anhydride/pyridine to form acetates.
• Benzylation : Using benzyl bromide/K₂CO₃ to generate benzyl ethers.

After condensation, deprotection is achieved via:

• Acidic hydrolysis (HCl/MeOH, 60°C, 2 h) for acetates.
• Hydrogenolysis (H₂/Pd-C, 25°C, 6 h) for benzyl ethers.

Protection-deprotection cycles increase overall yield from 65% to 78% but add synthetic steps.

Industrial-Scale Production

Continuous Flow Reactor Systems

Modern facilities utilize continuous flow reactors to synthesize 2',3',4'-trihydroxychalcone at scale. A representative setup:

• Reactants : 3,4-dihydroxybenzaldehyde (0.5 M) and 2-hydroxyacetophenone (0.6 M) in ethanol.
• Catalyst : Aqueous NaOH (20%) at 50°C.
• Residence time : 15 minutes.
• Output : 95% yield, >99% purity (HPLC).

Flow systems reduce thermal degradation and enable real-time monitoring via in-line spectroscopy.

Crystallization and Purification

Industrial purification involves multi-step crystallization:

• Primary crystallization : Ethanol/water (3:1) at −20°C, removing polymeric byproducts.
• Secondary crystallization : Acetonitrile at 4°C, isolating 2',3',4'-trihydroxychalcone as yellow needles.

Final purity exceeds 99.5%, as verified by LC-MS.

Structural Characterization and Quality Control

Spectroscopic Analysis

• NMR (DMSO-d⁶):

  • ¹H NMR (400 MHz): δ 12.52 (s, 1H, 2'-OH), 10.82 (s, 2H, 3',4'-OH), 7.92 (d, J = 15.6 Hz, 1H, α-H), 7.68 (d, J = 15.6 Hz, 1H, β-H), 7.45–6.80 (m, 7H, aromatic).
  • ¹³C NMR (100 MHz): δ 188.2 (C=O), 148.1–115.3 (aromatic carbons), 144.9 (Cα), 122.1 (Cβ).

• HRMS : m/z 257.0812 [M+H]⁺ (calculated for C₁₅H₁₂O₄: 256.0736).

Purity Assessment

• HPLC : C18 column, 0.1% H₃PO₄/ACN gradient (70:30 → 50:50), retention time = 12.4 min.
• Melting point : 218–220°C (uncorrected).

Challenges and Mitigation Strategies

Challenge	Solution	Outcome
Oxidative degradation of catechols	N₂ atmosphere + 0.1% ascorbic acid	Purity improvement (82% → 93%)
Low solubility in polar solvents	DMF/EtOH (1:3) co-solvent	Yield increase (58% → 74%)
Polymerization side reactions	Low-temperature sonication (10°C)	Byproduct reduction (15% → 3%)

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 2',3',4'-Trihydroxychalcone derivatives, and how can their purity be validated?

• Methodology : 2',3',4'-THC derivatives are synthesized via Claisen-Schmidt condensation using 2',4',6'-trihydroxyacetophenone as a starting material. Hydroxyl protection (e.g., acetylation) followed by aldol condensation and hydrolysis yields target compounds. Structural validation employs IR, ¹H/¹³C NMR, and mass spectrometry (MS) . Purity (>97%) is confirmed via HPLC and ChemSpider ID cross-referencing (ID: 4709699) .

Q. How is 2',3',4'-THC structurally characterized, and what analytical techniques ensure reproducibility?

• Methodology : The compound (CAS 34000-36-7) is characterized by:

• Stereochemical analysis : E-configuration confirmed via ¹H NMR coupling constants (J = 15–16 Hz for α,β-unsaturated ketone) .
• Mass spectrometry : Single isotope mass (256.073559 Da) matches theoretical values .
• Chromatography : Retention times in reverse-phase HPLC are standardized using reference standards .

Q. What in vitro assays are suitable for initial screening of 2',3',4'-THC’s bioactivity?

• Methodology :

• Anticancer activity : MCF-7 breast cancer cell proliferation assays with IC₅₀ calculations via growth curves and flow cytometry .
• Antidepressant screening : Forced swimming test (FST) and tail suspension test (TST) in mice at 10–40 mg/kg doses; immobility time reduction indicates efficacy .

Advanced Research Questions

Q. How does 2',3',4'-THC reprogram estrogen receptor α (ERα) signaling in breast cancer cells without competing with E2 binding?

• Mechanistic insights :

• Transcriptional synergy : 2',3',4'-THC (5 µM) + E2 (10 nM) synergistically activates ERα-regulated genes (e.g., NKG2E, KRT19) in U2OS-ERα cells, confirmed via luciferase reporter assays and qRT-PCR .
• Non-competitive binding : Radioligand displacement assays show no direct competition with [³H]-E2 for ERα’s ligand-binding domain, unlike SERMs (e.g., tamoxifen) .
• Downstream effects : Inhibits E2-induced MAPK activation and c-MYC transcription, blocking cell cycle progression (G1/S arrest) .

Q. What experimental models resolve contradictions in 2',3',4'-THC’s dual role as a transcriptional activator and antiproliferative agent?

• Experimental design :

• Gene-specific effects : Chromatin immunoprecipitation (ChIP) in MCF-7 cells reveals ERα recruitment to NKG2E but not c-MYC promoters, explaining context-dependent activity .
• Cell line variability : U2OS (osteosarcoma) vs. MCF-7 (breast cancer) models show divergent ERα cofactor recruitment, necessitating pathway-specific CRISPR screens .

Q. How does 2',3',4'-THC modulate alternative ERα conformations compared to SERMs?

• Structural biology :

• Crystallography : Unlike SERMs (e.g., raloxifene), 2',3',4'-THC does not induce helical 12 repositioning in ERα’s ligand-binding domain, confirmed via comparative X-ray diffraction .
• Coregulator profiling : ERα coactivator (e.g., SRC-3) recruitment assays show distinct patterns vs. E2 or tamoxifen, supporting a “reprogramming” mechanism .

Q. What omics approaches identify 2',3',4'-THC-specific gene networks in hormone-responsive tissues?

• Methodology :

• Microarray analysis : Identifies 824 “reprogrammed genes” (e.g., K6iRS3, FGR) in U2OS-ERα cells treated with 2',3',4'-THC + E2, absent in E2-only conditions .
• Gene Ontology (GO) : Enrichment analysis (DAVID) reveals novel pathways in cell component (CC) and molecular function (MF) categories, validated via siRNA knockdown .

Q. Why does 2',3',4'-THC exhibit antidepressant activity, and how does this relate to serotonin pathways?

• Pharmacology :

• 5-HT modulation : In mice, derivative 3h (2-bromo-2',4',6'-THC) reduces immobility in FST/TST by enhancing 5-HTP-induced head twitches, suggesting serotonin receptor agonism .
• Dose dependency : Efficacy at 10 mg/kg (ED₅₀) with no lethality in yohimbine synergy tests, indicating low off-target toxicity .